Cas no 131770-49-5 (1-(2-Methoxy-ethoxy)-3-nitro-benzene)

• Product Name: 1-(2-Methoxy-ethoxy)-3-nitro-benzene
• CAS No: 131770-49-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 5528865
• Update Time: 2025-08-05

1-(2-Methoxy-ethoxy)-3-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2-methoxyethoxy)-3-nitro-
• 1-(2-Methoxy-ethoxy)-3-nitro-benzene

• Inchi： 1S/C9H11NO4/c1-13-5-6-14-9-4-2-3-8(7-9)10(11)12/h2-4,7H,5-6H2,1H3
• InChI Key： MIXOUNZKSILZLJ-UHFFFAOYSA-N
• SMILES： C1(OCCOC)=CC=CC([N+]([O-])=O)=C1

Additional information on 1-(2-Methoxy-ethoxy)-3-nitro-benzene

1-(2-Methoxy-ethoxy)-3-nitro-benzene: A Comprehensive Overview

The compound 1-(2-Methoxy-ethoxy)-3-nitro-benzene, identified by the CAS number 131770-49-5, is a significant organic compound with a diverse range of applications in various scientific and industrial fields. This compound is characterized by its unique chemical structure, which includes a benzene ring substituted with a nitro group at the 3-position and a 2-methoxyethoxy group at the 1-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of understanding the synthesis, characterization, and applications of 1-(2-Methoxy-ethoxy)-3-nitro-benzene. Researchers have explored various synthetic routes to optimize the production of this compound, focusing on improving yield and reducing costs. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method for synthesizing this compound using a two-step process involving nitration and subsequent etherification. This approach not only enhances the efficiency of production but also aligns with green chemistry principles by minimizing waste and utilizing sustainable reagents.

The physical properties of 1-(2-Methoxy-ethoxy)-3-nitro-benzene are critical for its application in different fields. The compound has a melting point of approximately 65°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. Additionally, the presence of the nitro group imparts strong electron-withdrawing effects, which influence the compound's reactivity in both acidic and basic environments.

In terms of applications, 1-(2-Methoxy-ethoxy)-3-nitro-benzene has found significant use in materials science as a precursor for synthesizing advanced materials such as polymers and composites. Its ability to undergo various polymerization reactions has led to its incorporation into high-performance materials used in aerospace and electronics industries. Furthermore, recent research has explored its potential as an intermediate in drug discovery, particularly in the development of anti-cancer agents. The nitro group's ability to participate in redox reactions makes it an attractive candidate for designing bioactive molecules.

The environmental impact and toxicity profile of 1-(2-Methoxy-ethoxy)-3-nitro-benzene have also been subjects of recent investigations. Studies conducted by environmental scientists have assessed its biodegradability under different conditions, revealing that it exhibits moderate biodegradation rates in aerobic environments. However, further research is required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 1-(2-Methoxy-ethoxy)-3-nitro-benzene, with its CAS number 131770-49-5, remains a pivotal compound in both academic research and industrial applications. Its unique chemical structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in shaping future innovations across multiple disciplines.